Cas no 24815-40-5 (Ethanesulfonyl cyanide)

• Product Name: Ethanesulfonyl cyanide
• CAS No: 24815-40-5
• MF: C₃H₅NO₂S
• MW: 119.142299413681
• CID: 5562798
• Update Time: 2025-10-31

Ethanesulfonyl cyanide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl cyanide

• Inchi： 1S/C3H5NO2S/c1-2-7(5,6)3-4/h2H2,1H3
• InChI Key： BKRONYCOBPDWIT-UHFFFAOYSA-N
• SMILES： C(S(C#N)(=O)=O)C

Additional information on Ethanesulfonyl cyanide

Ethanesulfonyl cyanide (CAS No. 24815-40-5): A Comprehensive Overview

Ethanesulfonyl cyanide, chemically designated as CH₃CH(SO₂)CN, is a significant compound in the realm of organic chemistry and pharmaceutical research. With a CAS number of 24815-40-5, this molecule has garnered attention due to its versatile applications and structural properties. This article delves into the compound's synthesis, chemical characteristics, and its emerging role in modern medicinal chemistry.

The synthesis of Ethanesulfonyl cyanide typically involves the reaction of ethyl chlorosulfonate with sodium cyanide in a polar aprotic solvent such as dimethylformamide (DMF). This process yields the desired product with high purity, making it a valuable intermediate in various chemical transformations. The reaction mechanism is well-documented and follows established principles of nucleophilic substitution, where the nucleophilic cyanide ion displaces the chlorosulfonate group.

Chemically, Ethanesulfonyl cyanide exhibits a linear structure with a sulfonyl group attached to a methyl-substituted carbon, which is further linked to a cyano group. This unique arrangement imparts distinct reactivity, making it a useful building block for more complex molecules. The sulfonyl group is known for its ability to participate in various coupling reactions, while the cyano group can undergo reduction or substitution, offering multiple pathways for functionalization.

In recent years, Ethanesulfonyl cyanide has found applications in the development of novel pharmaceuticals. Its structural motif is reminiscent of sulfonamide derivatives, which are widely used in drug design due to their biological activity. For instance, researchers have explored its potential as an intermediate in synthesizing sulfonamide-based inhibitors targeting enzymes involved in metabolic pathways. These inhibitors have shown promise in preclinical studies for treating conditions such as diabetes and cancer.

Moreover, the cyano group in Ethanesulfonyl cyanide provides a site for further derivatization, enabling the creation of diverse chemical entities. In one notable study, scientists utilized this compound to develop new heterocyclic scaffolds by cyclizing it with appropriate reagents. The resulting heterocycles exhibited interesting pharmacological properties, including antimicrobial and anti-inflammatory effects. Such findings highlight the compound's versatility and its potential contribution to drug discovery efforts.

The compound's stability under various conditions also makes it an attractive candidate for industrial applications. Studies have demonstrated that Ethanesulfonyl cyanide remains stable during storage and can be handled under standard laboratory conditions without significant degradation. This stability is crucial for ensuring consistent quality in pharmaceutical manufacturing processes where reproducibility is paramount.

Recent advancements in computational chemistry have further enhanced our understanding of Ethanesulfonyl cyanide's reactivity and interactions. Molecular modeling studies have predicted its binding affinity to certain biological targets, providing insights into its potential therapeutic uses. These computational approaches complement experimental work by allowing researchers to screen large libraries of compounds efficiently, thereby accelerating the drug discovery pipeline.

The environmental impact of using Ethanesulfonyl cyanide as an intermediate also deserves consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods employing transition metals have been explored to improve reaction efficiency while maintaining high yields. Such sustainable practices align with global initiatives to promote environmentally responsible chemistry.

In conclusion, Ethanesulfonyl cyanide (CAS No. 24815-40-5) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs and materials. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in advancing chemical and medicinal sciences.